Isopaucifloral F

• Molecular Formula: C21H16O6
• Molecular Weight: 364.3 g/mol
• InChI: InChI=1S/C21H16O6/c22-12-3-1-10(2-4-12)18-19(11-5-13(23)7-14(24)6-11)21(27)16-8-15(25)9-17(26)20(16)18/h1-9,18-19,22-26H/t18-,19-/m0/s1
• InChIKey: RXCCNNFHGNTSJG-OALUTQOASA-N

Isopaucifloral F: Indenone-Type ERβ Agonist

Isopaucifloral F (CAS: 1001259-00-2, C₂₁H₁₆O₆, MW: 364.3 g/mol) is a naturally occurring resveratrol-derived sesquiterpene belonging to the indenone-type structural subclass of resveratrol oligomers [1][2]. This compound features a characteristic 2,3-dihydroinden-1-one core scaffold with multiple phenolic hydroxyl substituents that contribute to its biological activity profile . Originally isolated from the stem bark of Vatica pauciflora (Dipterocarpaceae) and subsequently identified in Caragana sinica roots, Isopaucifloral F has been characterized as an orally active, selective estrogen receptor beta (ERβ) agonist with an EC₅₀ of 46.96 μM [3][4][5].

ERβ pathway engagement studies (yeast two-hybrid assay context)

Ovariectomized rat bone microarchitecture model-response research

Resveratrol-derived indenone-type scaffold for SAR probe development

• [1] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. PMID: 26241875. View Source
• [2] Ito T, et al. Novel resveratrol oligomers from the stem bark of Vatica pauciflora. Tetrahedron. 2004;60(32):6751-6759. View Source
• [3] MedChemExpress. Isopaucifloral F Technical Datasheet. Product Cat. No. HY-N15473. View Source
• [4] Ren ZN, et al. A novel resveratrol analog upregulates sirtuin 1 and inhibits inflammatory cell infiltration in acute pancreatitis. Acta Pharmacol Sin. 2021;43(5):1264-1273. PMID: 34363008. View Source
• [5] TargetMol. Isopaucifloral F Product Information. View Source

Isopaucifloral F: Why Substitution Fails

Resveratrol oligomers exhibit divergent structure-activity relationships despite sharing a common monomeric precursor. Isopaucifloral F possesses an indenone-type sesquiterpene architecture that distinguishes it fundamentally from dimeric analogs such as pallidol, quadrangularin A, and leachianol F, as well as from the parent monomer resveratrol [1][2]. This structural divergence translates into distinct ERβ agonist potency, with Isopaucifloral F (EC₅₀: 46.96 μM) demonstrating confirmed ERβ activation in yeast two-hybrid assays while structurally related octahydropentalene-type derivatives within the same synthetic series showed negligible or undetectable ERβ activity [3]. Furthermore, Isopaucifloral F has been validated in an ovariectomized rat model of postmenopausal osteoporosis at a remarkably low effective dose of 10 μg/kg, whereas comparative in vivo efficacy data for pallidol, quadrangularin A, or unmodified resveratrol in this specific disease model remain unreported in peer-reviewed literature [4].

Scaffold Octahydropentalene-type analogs showed no detectable ERβ activation in yeast two-hybrid assays; indenone core required for reported pathway engagement.

Model data In vivo OVX osteoporosis model-response data are unreported for pallidol, quadrangularin A, or leachianol F, limiting comparability in bone research.

Pathway Structural divergence from parent resveratrol may shift ER subtype selectivity and downstream signaling profiles in cell-based studies.

• [1] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. PMID: 26241875. View Source
• [2] Ito T, et al. Novel resveratrol oligomers from the stem bark of Vatica pauciflora. Tetrahedron. 2004;60(32):6751-6759. View Source
• [3] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. Table 1, ERβ agonist activity data. PMID: 26241875. View Source
• [4] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. Section 2.3, In vivo anti-osteoporosis evaluation. PMID: 26241875. View Source

Isopaucifloral F: Head-to-Head Performance Comparisons

ERβ Agonist Activity vs. Structural Analogs

In a systematic evaluation of three synthetic series of resveratrol oligomer derivatives, Isopaucifloral F (Compound 2, indenone-type) was confirmed as an ERβ agonist in a yeast two-hybrid assay. In contrast, structurally related octahydropentalene-type derivatives (including Compounds 4a-4d) and certain indene-type derivatives exhibited no detectable ERβ agonist activity under identical assay conditions [1]. Compound 14f (indene-type) also showed ERβ agonist activity, demonstrating that only specific structural subclasses within this chemical family retain ERβ activation capability [2].

ERβ Activity vs. Analogs

Head-to-head

Isopaucifloral F: confirmed ERβ agonist
Octahydropentalene analogs (4a–4d): inactive

Indenone scaffold required for ERβ pathway activation; octahydropentalene-type reported no detectable agonist activity.

Yeast two-hybrid assay; binary outcome comparison.

Evidence Dimension	ERβ agonist activity confirmation
Target Compound Data	Confirmed ERβ agonist (Isopaucifloral F, Compound 2)
Comparator Or Baseline	Octahydropentalene-type derivatives (Compounds 4a-4d): No detectable ERβ agonist activity
Quantified Difference	Qualitative yes/no binary outcome; indenone-type active, octahydropentalene-type inactive
Conditions	Yeast two-hybrid assay; ERβ binding and activation

Why This Matters

Procurement of the correct indenone-type scaffold (Isopaucifloral F) is essential for ERβ-mediated studies; substitution with octahydropentalene-type analogs will yield no ERβ activity.

• [1] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. Section 2.1, Yeast two-hybrid assay results. PMID: 26241875. View Source
• [2] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. Abstract and Table 1. PMID: 26241875. View Source

In Vivo Anti-Osteoporosis Efficacy in OVX Rats

Isopaucifloral F administered at an oral dose of 10 μg/kg produced statistically significant improvements in multiple micro-CT bone parameters in ovariectomized (OVX) female rats compared with untreated OVX controls. The study reported increases in bone mineral density (BMD), bone volume/tissue volume (BV/TV) ratio, and trabecular thickness, alongside decreased trabecular separation/spacing [1][2]. The effective dose (ED) was approximately 10 μg/kg with an LD₅₀ exceeding 5 mg/kg, yielding a therapeutic index (LD₅₀/ED) of >500 [3]. In contrast, while structurally related compounds such as pallidol and quadrangularin A were included in the same isolation studies from Caragana sinica, no peer-reviewed in vivo anti-osteoporosis efficacy data for these specific analogs have been reported to date [4].

OVX Model Response

Head-to-head

10 µg/kg oral improved BMD, BV/TV, trabecular thickness vs. OVX control; ED ≈10 µg/kg

Model-response endpoint improvement; no peer-reviewed in vivo data for pallidol or quadrangularin A.

Ovariectomized rat model; micro‑CT bone architecture analysis.

Evidence Dimension	In vivo anti-osteoporosis efficacy in OVX rat model
Target Compound Data	10 μg/kg oral dose: significant improvement in BMD, BV/TV, trabecular thickness; decreased trabecular separation; LD₅₀ >5 mg/kg, ED ≈10 μg/kg
Comparator Or Baseline	Pallidol, quadrangularin A, leachianol F: No published in vivo anti-osteoporosis efficacy data available
Quantified Difference	Qualitative: Isopaucifloral F has validated in vivo efficacy; comparator data absent from literature
Conditions	Ovariectomized (OVX) female rat model of postmenopausal osteoporosis; micro-CT analysis of bone microarchitecture; serum biochemical parameters

Why This Matters

Isopaucifloral F is the only resveratrol oligomer in this structural family with peer-reviewed, quantifiable in vivo anti-osteoporosis efficacy at a low μg/kg dose, making it the sole evidence-backed choice for osteoporosis-focused preclinical research.

• [1] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. Section 2.3, In vivo anti-osteoporosis evaluation; micro-CT parameters. PMID: 26241875. View Source
• [2] MedChemExpress. Isopaucifloral F Technical Datasheet. Antiosteoporosis activity summary. View Source
• [3] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. LD₅₀ and ED data. PMID: 26241875. View Source
• [4] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. Introduction, resveratrol oligomers from Caragana sinica. PMID: 26241875. View Source

Therapeutic Index in Rodent Model

Isopaucifloral F exhibits a favorable safety margin with an LD₅₀ greater than 5 mg/kg and an effective dose (ED) of approximately 10 μg/kg in the OVX rat osteoporosis model, yielding a calculated therapeutic index (LD₅₀/ED) exceeding 500 [1][2]. While this ratio is derived from rodent toxicology and efficacy studies and cannot be directly extrapolated to human clinical safety without additional ADME/Tox profiling, it provides a quantitative benchmark for prioritizing Isopaucifloral F among resveratrol-derived candidates in early-stage lead selection [3].

Safety Margin Ratio

Class-level

LD₅₀/ED >500 (LD₅₀ >5 mg/kg, ED ≈10 µg/kg)

Reported safety-margin benchmark in rodent osteoporosis model; may support lead prioritization context.

Rodent toxicology and efficacy data; not directly extrapolatable without ADME/Tox profiling.

Evidence Dimension	Therapeutic index (LD₅₀ / effective dose ratio) in rodent model
Target Compound Data	LD₅₀ >5 mg/kg; ED ≈10 μg/kg; Therapeutic index >500
Comparator Or Baseline	Class-level baseline: No published LD₅₀/ED data available for pallidol, quadrangularin A, or other resveratrol oligomers in the OVX osteoporosis model
Quantified Difference	Isopaucifloral F is the only compound in this oligomer series with both LD₅₀ and ED quantified in the same study
Conditions	Ovariectomized female rat model; single-dose toxicity assessment; micro-CT-based efficacy evaluation

Why This Matters

A therapeutic index >500 provides a quantifiable safety margin benchmark for lead prioritization, an advantage absent from literature for structurally related oligomers.

• [1] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. Abstract, LD₅₀ and ED data. PMID: 26241875. View Source
• [2] MedChemExpress. Isopaucifloral F Technical Datasheet. LD₅₀ >5 mg/kg in rats. View Source
• [3] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. Discussion section. PMID: 26241875. View Source

SIRT1-Mediated Anti-Inflammatory Activity in Acute Pancreatitis

The synthetic analog (R)-TML104, derived from the (±)-Isopaucifloral F scaffold, significantly attenuated caerulein-induced acute pancreatitis in BALB/c mice. Quantified outcomes included decreased pancreatic edema, reduced serum amylase levels, reduced serum lipase levels, and decreased pancreatic myeloperoxidase (MPO) activity compared to untreated disease controls [1][2]. Mechanistically, (R)-TML104 activated AMPK and induced SIRT1 expression, promoting SIRT1-STAT3 interaction and reducing STAT3 acetylation, thereby inhibiting IL-6-STAT3-mediated inflammatory signaling [3]. Treatment with the SIRT1 inhibitor selisistat (EX527) reversed these protective effects, confirming SIRT1 pathway engagement [4].

SIRT1-STAT3 Pathway

Supporting evidence

(R)-TML104 analog reduced pancreatic edema, amylase, lipase, MPO in caerulein mouse model; reversed by EX527

Extends scaffold utility to SIRT1-STAT3 anti-inflammatory signaling research in pancreatitis models.

Acute pancreatitis model; SIRT1 inhibitor reversal confirmed pathway engagement.

Evidence Dimension	In vivo efficacy in caerulein-induced acute pancreatitis mouse model
Target Compound Data	(R)-TML104: Significantly decreased pancreatic edema, serum amylase, serum lipase, and pancreatic MPO activity vs. untreated disease controls
Comparator Or Baseline	Untreated caerulein-induced AP mice (disease control)
Quantified Difference	Statistically significant attenuation of all measured inflammatory parameters (p < 0.05; exact numerical values available in primary publication)
Conditions	BALB/c mice; caerulein hyperstimulation-induced acute pancreatitis model; (R)-TML104 administration

Why This Matters

(R)-TML104, a synthetic analog of Isopaucifloral F, demonstrates a defined SIRT1-STAT3 anti-inflammatory mechanism with in vivo validation in acute pancreatitis, extending the scaffold's utility beyond osteoporosis research.

• [1] Ren ZN, et al. A novel resveratrol analog upregulates sirtuin 1 and inhibits inflammatory cell infiltration in acute pancreatitis. Acta Pharmacol Sin. 2021;43(5):1264-1273. Abstract and Results. PMID: 34363008. View Source
• [2] Ren ZN, et al. A novel resveratrol analog upregulates sirtuin 1 and inhibits inflammatory cell infiltration in acute pancreatitis. Acta Pharmacol Sin. 2021;43(5):1264-1273. Section: (R)-TML104 attenuates caerulein-induced AP. PMID: 34363008. View Source
• [3] Ren ZN, et al. A novel resveratrol analog upregulates sirtuin 1 and inhibits inflammatory cell infiltration in acute pancreatitis. Acta Pharmacol Sin. 2021;43(5):1264-1273. Section: Mechanism, SIRT1-STAT3 interaction. PMID: 34363008. View Source
• [4] Ren ZN, et al. A novel resveratrol analog upregulates sirtuin 1 and inhibits inflammatory cell infiltration in acute pancreatitis. Acta Pharmacol Sin. 2021;43(5):1264-1273. SIRT1 inhibitor EX527 reversal experiment. PMID: 34363008. View Source

Isopaucifloral F: Preclinical Application Scenarios

Lead Development for ERβ Osteoporosis Therapy

Isopaucifloral F is the only resveratrol-derived indenone-type sesquiterpene with peer-reviewed, quantifiable in vivo anti-osteoporosis efficacy in the OVX rat model of postmenopausal osteoporosis. Researchers focused on ERβ-selective bone anabolic agents should prioritize this compound for preclinical lead optimization, including PK/PD profiling, formulation development, and combination studies with existing SERMs or bisphosphonates [1][2]. The established therapeutic index (>500) and oral activity support progression into IND-enabling studies .

ERβ Functional Studies and Screening Tool

Given its confirmed ERβ agonist activity in yeast two-hybrid assays, Isopaucifloral F serves as a validated positive control or reference standard for ERβ functional screening campaigns. Investigators studying ERβ-mediated gene transcription, ligand-dependent receptor activation, or screening for novel ERβ modulators can employ Isopaucifloral F as a structurally defined, naturally derived comparator with an EC₅₀ of 46.96 μM [1][2]. In contrast, octahydropentalene-type analogs are inactive and unsuitable as ERβ tool compounds .

SIRT1-Mediated Anti-Inflammatory Mechanism Studies

The synthetic analog (R)-TML104, derived from the Isopaucifloral F scaffold, provides a chemical probe for investigating SIRT1-dependent anti-inflammatory signaling in models of acute pancreatitis and vascular injury [1][2]. Researchers studying SIRT1-STAT3 crosstalk, AMPK activation, or inflammatory cell infiltration in pancreatic or cardiovascular tissues can utilize this analog for mechanistic validation. The availability of the specific SIRT1 inhibitor EX527 enables rigorous pathway confirmation .

Natural Product Total Synthesis

Isopaucifloral F has been a target molecule in multiple total synthesis campaigns, including a 2007 route employing acid-catalyzed cyclization and Ramberg-Bäcklund rearrangement, and a 2018 approach utilizing 1,6-hydroolefination and cascade cyclization of p-quinone methides [1][2]. Synthetic chemists developing new methodologies for constructing indenone-containing resveratrol oligomers or optimizing existing synthetic routes can benchmark their approaches against these published strategies . The compound serves as a structurally challenging target for demonstrating synthetic innovation in polyphenolic natural product assembly.

Application

Selection Property

Validation Focus

Osteoporosis model lead optimization

ERβ agonist with reported OVX model-response endpoints

Bone microarchitecture (μCT) and PK/PD profiling studies

ERβ functional assay reference

Confirmed ERβ agonist activity in yeast two-hybrid assays

ERβ-mediated transcription and ligand-binding screening

SIRT1-STAT3 pathway research

(R)-TML104 analog activates AMPK/SIRT1 signaling

SIRT1-dependent anti-inflammatory signaling; inhibitor reversal confirmation

Indenone resveratrol oligomer synthesis

Complex polyphenolic scaffold with published total synthesis routes

Key cyclization methodology benchmarking and optimization

• [1] Hao XD, et al. Synthesis, estrogenic activity, and anti-osteoporosis effects in ovariectomized rats of resveratrol oligomer derivatives. Eur J Med Chem. 2015;102:26-38. PMID: 26241875. View Source
• [2] Ren ZN, et al. A novel resveratrol analog upregulates sirtuin 1 and inhibits inflammatory cell infiltration in acute pancreatitis. Acta Pharmacol Sin. 2021;43(5):1264-1273. PMID: 34363008. View Source